Cas no 57859-83-3 (2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)-)

2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)- structure
57859-83-3 structure
Product name:2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)-
CAS No:57859-83-3
MF:C18H16O2
MW:264.31844
CID:343936
PubChem ID:12270344

2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)-
    • 1-Phenacyl-2-tetralone
    • 1-phenacyl-3,4-dihydro-1H-naphthalen-2-one
    • DTXSID90483368
    • SCHEMBL2996388
    • CTMLFTIHVVMDFE-UHFFFAOYSA-N
    • 57859-83-3
    • A18927
    • 1-(2-Oxo-2-phenyl-ethyl)-3,4-dihydro-1 H-naphthalen-2-one
    • 1-(2-Oxo-2-phenyl-ethyl)-3,4-dihydro-1H-naphthalen-2-one
    • Inchi: InChI=1S/C18H16O2/c19-17-11-10-13-6-4-5-9-15(13)16(17)12-18(20)14-7-2-1-3-8-14/h1-9,16H,10-12H2
    • InChI Key: CTMLFTIHVVMDFE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC1C2C(=CC=CC=2)CCC1=O

Computed Properties

  • Exact Mass: 264.11508
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1Ų
  • XLogP3: 2.9

Experimental Properties

  • PSA: 34.14

2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)- Related Literature

Additional information on 2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)-

测试

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